Cas no 38694-33-6 (1-Chloro-3-(2-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-3-(2-methylphenyl)propan-2-one
• CAS No: 38694-33-6
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 4713744
• PubChem ID: 21478855
• Update Time: 2025-04-24

1-Chloro-3-(2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-(2-methylphenyl)propan-2-one
• AKOS000194760
• 1-Chloro-3-(o-tolyl)propan-2-one
• SCHEMBL8861870
• 38694-33-6
• E73881
• BS-52818
• MFCD09947069
• 1-Chloro-3-(2-methylphenyl)propan-2-one

• Inchi： 1S/C10H11ClO/c1-8-4-2-3-5-9(8)6-10(12)7-11/h2-5H,6-7H2,1H3
• InChI Key： WLVGLKYQYWYFDX-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 182.0498427g/mol
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.5

Additional information on 1-Chloro-3-(2-methylphenyl)propan-2-one

1-Chloro-3-(2-methylphenyl)propan-2-one: A Comprehensive Overview

1-Chloro-3-(2-methylphenyl)propan-2-one, also known by its CAS number 38694-33-6, is a versatile organic compound with significant applications in various fields. This compound is a derivative of propanone, featuring a chloro group at position 1 and a 2-methylphenyl group at position 3. Its unique structure endows it with distinct chemical properties, making it a valuable intermediate in organic synthesis and a promising candidate for advanced materials development.

The synthesis of 1-Chloro-3-(2-methylphenyl)propan-2-one typically involves multi-step reactions, often utilizing Friedel-Crafts acylation or related methods. Recent advancements in catalytic systems have enabled more efficient and selective pathways for its production, reducing costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction kinetics, further enhancing the scalability of this process.

In terms of chemical properties, this compound exhibits a melting point of approximately 55°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it highly suitable for solution-phase reactions. The presence of the chloro group introduces both electrophilic and nucleophilic reactivity, depending on the reaction conditions, while the aromatic ring contributes to its stability and potential for further functionalization.

1-Chloro-3-(2-methylphenyl)propan-2-one has garnered attention in the pharmaceutical industry due to its role as an intermediate in drug discovery programs. Recent studies have highlighted its utility in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and inflammation. For instance, researchers have employed this compound as a key building block in the development of kinase inhibitors, leveraging its structural flexibility to optimize binding affinities.

Beyond pharmaceuticals, this compound finds applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo both nucleophilic substitution and condensation reactions makes it ideal for designing cross-linked polymer networks with tailored mechanical properties. Recent breakthroughs in click chemistry have further expanded its utility in creating stimuli-responsive materials for applications such as drug delivery and sensors.

The environmental impact of 1-Chloro-3-(2-methylphenyl)propan-2-one has also been a topic of interest. Studies conducted under eco-friendly conditions have demonstrated its biodegradability under specific microbial consortia, offering insights into sustainable waste management strategies. Additionally, green chemistry approaches have been implemented to minimize byproduct formation during its synthesis, aligning with global efforts to promote environmentally benign manufacturing practices.

In conclusion, 1-Chloro-3-(2-methylphenyl)propan-2-one stands as a pivotal molecule in modern organic chemistry. Its diverse applications span pharmaceuticals, materials science, and beyond, driven by continuous advancements in synthetic methodologies and functionalization techniques. As research progresses, this compound is poised to unlock new frontiers in chemical innovation, contributing significantly to both academic and industrial endeavors.